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Compound of Interest

Compound Name: C.I. Direct Red 243

Cat. No.: B1583298 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals utilizing Direct Red

dyes for microscopic analysis. The primary focus is on the application of Picro-Sirius Red, a

widely used staining method for the visualization of collagen fibers, which utilizes Direct Red 80

(also known as Sirius Red). While the user specified Direct Red 243, in the context of

microscopy, Direct Red 80 is the extensively documented and validated compound for this

application.

Frequently Asked Questions (FAQs)
Q1: What is the primary application of Direct Red 80 (Sirius Red) in microscopy?

Direct Red 80, most commonly used in a Picro-Sirius Red solution, is a highly specific stain for

the visualization of collagen fibers in histological tissue sections.[1][2][3] This method is widely

employed in fibrosis research and the study of connective tissues.

Q2: What is the principle behind Picro-Sirius Red staining?

The elongated molecules of Sirius Red (Direct Red 80) bind to the long, parallel fibrils of

collagen. This binding enhances the natural birefringence of the collagen fibers when viewed

under polarized light.[3][4] The picric acid in the solution provides an acidic environment that

promotes selective binding to collagen and also stains non-collagenous components yellow,

providing a contrasting background in bright-field microscopy.[2][5]
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Q3: What is the difference between viewing Picro-Sirius Red stained slides under bright-field

versus polarized light microscopy?

Under standard bright-field microscopy, collagen fibers appear red against a yellow

background.[2][4] Polarized light microscopy offers a significant advantage by revealing the

birefringence of the stained collagen fibers. Thicker, more densely packed collagen fibers (like

Type I) typically appear bright yellow to orange, while thinner, less organized fibers (like Type

III) appear green.[4][6][7] This makes polarized light microscopy a powerful tool for assessing

collagen organization and maturity.

Q4: Are there alternative names for Direct Red 80?

Yes, Direct Red 80 is also known by several other names, including Sirius Red, Sirius Red

F3B, and C.I. 35780.[2][8][9] It is important to ensure you are using the correct dye for collagen

staining protocols.

Experimental Protocols
Picro-Sirius Red Staining Protocol for Paraffin-
Embedded Sections
This protocol is a standard method for the visualization of collagen fibers in formalin-fixed,

paraffin-embedded tissue sections.

Reagents and Solutions

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://med.emory.edu/departments/medicine/divisions/cardiology/research/labs/microscopy-in-medicine/_documents/sirius-red-collagen-staining-protocol.pdf
https://www.stainsfile.com/protocols/puchtlers-picro-sirius-red-for-collagen/
https://www.stainsfile.com/protocols/puchtlers-picro-sirius-red-for-collagen/
https://www.abcam.com/ps/products/150/ab150681/documents/Picro-Sirius-Red-Staining-protocol-book-v3c-ab150681%20(website).pdf
https://www.mmpc.org/shared/document.aspx?id=313&docType=Protocol
https://med.emory.edu/departments/medicine/divisions/cardiology/research/labs/microscopy-in-medicine/_documents/sirius-red-collagen-staining-protocol.pdf
https://www.sigmaaldrich.cn/CN/zh/product/sial/365548
https://www.caymanchem.com/product/39535/direct-red-80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent/Solution Preparation

Picro-Sirius Red Solution
0.5 g Sirius Red (Direct Red 80) dissolved in

500 mL of saturated aqueous picric acid.[2][4][5]

Acidified Water
5 mL of glacial acetic acid in 1 L of distilled

water.[2][5]

Weigert's Hematoxylin (Optional)
For nuclear counterstaining. Prepare according

to manufacturer's instructions.

Absolute Ethanol For dehydration.

Xylene For clearing.

Resinous Mounting Medium For coverslipping.

Staining Procedure

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Hydrate through descending grades of ethanol (100%, 95%, 70%) for 3 minutes each.[10]

Rinse in distilled water.

Nuclear Staining (Optional):

Stain with Weigert's hematoxylin for 8-10 minutes.

Wash in running tap water for 10 minutes.[2]

Picro-Sirius Red Staining:

Stain in Picro-Sirius Red solution for 60 minutes. This allows for equilibrium staining.[2][6]

[10]

Washing:
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Rinse slides in two changes of acidified water.[2][6] This step is crucial to prevent the loss

of dye that can occur when washing with water.[2]

Dehydration:

Dehydrate rapidly in three changes of absolute ethanol.[2][10]

Clearing and Mounting:

Clear in two changes of xylene.

Mount with a resinous mounting medium.[2]
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Sample Preparation

Staining

Final Steps

Deparaffinize in Xylene

Hydrate in Ethanol Series

Rinse in Distilled Water

Optional: Weigert's Hematoxylin
(8-10 min)

Picro-Sirius Red Stain
(60 min)

If no nuclear stain

Wash in Tap Water
(10 min)

Wash in Acidified Water
(2 changes)

Dehydrate in Ethanol

Clear in Xylene

Mount Coverslip
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Observed Issue

Potential Cause

Recommended Solution

Weak/Uneven Staining

Staining Time < 60 min? Improper Fixation?

High Background

Incorrect Washing? Section too Thick?

No Birefringence

Polarizer/Analyzer Crossed? Sufficient Organized Collagen?

Increase Staining Time to 60 min Review Fixation Protocol Use Two Changes of Acidified Water Ensure 5-6 µm Sections Align Polarizers Correctly Use Positive Control Tissue

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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